Cas no 82696-21-7 (1,3,5-Triazine-2(1H)-thione, tetrahydro-3,5-dimethyl-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, tetrahydro-3,5-dimethyl-
• CAS No: 82696-21-7
• MF: C₅H₁₁N₃S
• MW: 145.225939035416
• CID: 687250
• PubChem ID: 20461145
• Update Time: 2025-04-19

1,3,5-Triazine-2(1H)-thione, tetrahydro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, tetrahydro-3,5-dimethyl-
• 1,5-dimethyl-1,3,5-triazinane-2-thione
• 1,5-dimethyl-3,4,5,6-tetrahydro-s-triazin-2(1H)thione
• 82696-21-7
• DEMKIWPDKUNMBU-UHFFFAOYSA-N
• DTXSID70607464
• AKOS006381550
• SCHEMBL11084072

• Inchi： 1S/C5H11N3S/c1-7-3-6-5(9)8(2)4-7/h3-4H2,1-2H3,(H,6,9)
• InChI Key： DEMKIWPDKUNMBU-UHFFFAOYSA-N
• SMILES： S=C1NCN(C)CN1C

Computed Properties

• Exact Mass: 145.06736854g/mol
• Monoisotopic Mass: 145.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.6Ų